(2S)-3-(5,6,7,8-tetrahydronaphthalen-1-ylamino)propane-1,2-diol
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Description
(2S)-3-(5,6,7,8-tetrahydronaphthalen-1-ylamino)propane-1,2-diol is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.3. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of stereoisomers related to β3-adrenoceptor antagonists, including compounds structurally related to "(2S)-3-(5,6,7,8-tetrahydronaphthalen-1-ylamino)propane-1,2-diol," has been explored through various synthetic routes. These include the synthesis of all stereoisomers of β3-adrenoceptor antagonist SR 59230, demonstrating the versatility and applicability of these compounds in receptor studies (Bredikhina et al., 2016). This research underscores the importance of synthetic chemistry in creating specific molecular configurations for targeted scientific applications.
Phase Behavior Studies
Investigations into the phase behavior of mixtures involving tetrahydronaphthalene (a structural component of the compound ) have provided insights into the physicochemical properties of such systems. Studies on the high-pressure phase diagrams of propane and tetrahydronaphthalene mixtures have contributed to understanding the equilibrium data crucial for industrial applications, highlighting the compound's relevance in both scientific and engineering contexts (Marteau et al., 2001).
Transition-State Effects in Hydrolysis
Research on the hydrolysis of aryl epoxides related to tetrahydronaphthalene has shed light on the transition-state effects in acid-catalyzed reactions. These studies reveal the selective formation of cis and trans diols, contributing to the understanding of reaction mechanisms and the influence of molecular structure on reaction outcomes (Sampson et al., 2004).
Spectroscopic Characterization and Computational Studies
The Schiff base compound "(Z)-1-((5,6,7,8-tetrahydronaphthalen-1-ylamino)methylene)naphthalen-2(1H)-one" has been synthesized and characterized, providing a foundation for understanding the photophysical properties of related compounds. Spectroscopic characterization and computational studies have been utilized to determine the molecular geometry, vibrational frequencies, and electronic absorption spectra, enhancing the knowledge base around compounds with similar structures (Alpaslan et al., 2013).
Properties
IUPAC Name |
(2S)-3-(5,6,7,8-tetrahydronaphthalen-1-ylamino)propane-1,2-diol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c15-9-11(16)8-14-13-7-3-5-10-4-1-2-6-12(10)13/h3,5,7,11,14-16H,1-2,4,6,8-9H2/t11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKGFMSFIQIJDEU-NSHDSACASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC=C2NCC(CO)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC2=C(C1)C=CC=C2NC[C@@H](CO)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.